Cas no 25199-89-7 (4-(Trifluoromethyl)quinoline-2-carbonitrile)

4-(Trifluoromethyl)quinoline-2-carbonitrile is a fluorinated quinoline derivative with a cyano group at the 2-position, offering unique reactivity and structural versatility in organic synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. Its electron-withdrawing properties facilitate nucleophilic substitution and cross-coupling reactions, enabling the synthesis of complex heterocyclic frameworks. The compound serves as a key intermediate for developing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use in advanced synthetic methodologies, it is often employed in the development of fluorinated analogs with tailored properties.
4-(Trifluoromethyl)quinoline-2-carbonitrile structure
25199-89-7 structure
Product Name:4-(Trifluoromethyl)quinoline-2-carbonitrile
CAS No:25199-89-7
MF:C11H5F3N2
MW:222.166012525558
MDL:MFCD11046310
CID:854945
PubChem ID:53416202
Update Time:2025-06-07

4-(Trifluoromethyl)quinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)quinoline-2-carbonitrile
    • 4-(trifluoromethyl)- 2-Quinolinecarbonitrile
    • 4-Trifluormethyl-chinaldonitril
    • 4-trifluoromethyl-quinoline-2-carbonitrile
    • AK103780
    • ANW-64486
    • CTK8C0314
    • KB-239304
    • 4-(Trifluoromethyl)quinoline-2-carbonitrile ,97%
    • DB-067344
    • DTXSID10697142
    • 2-Quinolinecarbonitrile, 4-(trifluoromethyl)-
    • 25199-89-7
    • AS-78386
    • 4-(trifluoromethyl)-2-Quinolinecarbonitrile
    • SB69318
    • E70471
    • MDL： MFCD11046310
    • Inchi： 1S/C11H5F3N2/c12-11(13,14)9-5-7(6-15)16-10-4-2-1-3-8(9)10/h1-5H
    • InChI Key： FFQVAHKLTKCLGM-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C#N)N=C2C=CC=CC=12)(F)F

Computed Properties

  • Exact Mass: 222.04055
  • Monoisotopic Mass: 222.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68

4-(Trifluoromethyl)quinoline-2-carbonitrile Security Information

  • Hazardous Material transportation number：3439
  • Hazard Category Code： 23/24/25-33
  • Safety Instruction： 28-37-45

4-(Trifluoromethyl)quinoline-2-carbonitrile Pricemore >>

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4-(Trifluoromethyl)quinoline-2-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:25199-89-7)4-(Trifluoromethyl)quinoline-2-carbonitrile
Order Number:A932708
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:08
Price ($):176.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25199-89-7)4-(Trifluoromethyl)quinoline-2-carbonitrile
A932708
Purity:99%
Quantity:1g
Price ($):176.0
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